N-(2-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H15N5O2S2/c1-25-13-6-3-2-5-12(13)19-16(24)11-27-17-9-8-15-20-21-18(23(15)22-17)14-7-4-10-26-14/h2-10H,11H2,1H3,(H,19,24)
• InChI Key: DLZALZMADVAZEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN3C(=NN=C3C4=CC=CS4)C=C2
• Molecular Formula: C18H15N5O2S2
• Molecular Weight: 397.5 g/mol

Description

N-(2-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H15N5O2S2 and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Several synthesized compounds containing triazole or thiophene components have demonstrated potent anticancer activities against a variety of cancer cell lines. For example, compounds with modifications in the triazole ring, similar to the one , have shown remarkable antiproliferative activities and reduced toxicity, making them potential candidates for cancer therapy (Xiao-meng Wang et al., 2015). Another study focused on triazolopyridazine derivatives, indicating their efficacy in inhibiting tumor growth in mice models, thus suggesting their viability as potent PI3K inhibitors and anticancer agents with low toxicity.

Antimicrobial and Antioxidant Properties

Research has also explored the antimicrobial and antioxidant properties of compounds bearing structural resemblance to "N-(2-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide". For instance, a novel series of sulfur heterocyclic compounds, incorporating thiophene, triazole, and pyridine moieties, has been evaluated for antimicrobial activities, showcasing significant potential in this domain (S. Murugavel et al., 2019). These findings support the broader applicability of such compounds in developing new antimicrobial agents.

Molecular Docking and Computational Studies

The utility of related compounds extends into computational chemistry, where molecular docking and quantum chemical studies have been employed to predict their biological activities and binding affinities towards specific biological targets. For example, a sulfur heterocyclic thiophene derivative has undergone comprehensive computational analysis, demonstrating its potential as a human topoisomerase IIα inhibitor, a crucial target in cancer therapy (S. Murugavel et al., 2019). Such studies are vital for the preclinical assessment of new therapeutic compounds, enabling the identification of promising candidates for further development.